Cas no 901228-99-7 (3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901228-99-7
• MF: C₂₃H₁₅BrFN₃
• MW: 432.287707567215
• CID: 6225611
• PubChem ID: 20852904
• Update Time: 2025-06-23

3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1634
• 3-(4-bromophenyl)-8-fluoro-1-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 901228-99-7
• AKOS001804829

• Inchi： 1S/C23H15BrFN3/c1-14-2-9-18(10-3-14)28-23-19-12-17(25)8-11-21(19)26-13-20(23)22(27-28)15-4-6-16(24)7-5-15/h2-13H,1H3
• InChI Key： RWWDVDMVNTVEPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=NC3C=CC(=CC=3C=2N(C2C=CC(C)=CC=2)N=1)F

Computed Properties

• Exact Mass: 431.04334g/mol
• Monoisotopic Mass: 431.04334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901228-99-7 and Product Name: 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

The compound with the CAS number 901228-99-7 and the product name 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinoline family, a class of molecules widely recognized for their biological activity and therapeutic potential. The structural features of this compound, particularly the presence of a bromine substituent at the 4-position of the phenyl ring and a fluorine atom at the 8-position, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline structure combines elements that are known to enhance binding affinity and selectivity. The bromine atom, for instance, can serve as a handle for further chemical modifications, allowing for the development of more complex derivatives with tailored pharmacological profiles. Similarly, the fluorine atom is a common pharmacophore that can improve metabolic stability and bioavailability.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets. Specifically, it has shown potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth and division. The fluoro group in particular has been implicated in enhancing binding interactions with these targets, potentially leading to higher efficacy. Additionally, the bromophenyl moiety may contribute to selectivity by interacting with specific amino acid residues in the active site of the target protein.

One of the most exciting aspects of this compound is its potential application in oncology research. Kinase inhibitors are a major class of anticancer drugs, and quinoline derivatives have emerged as valuable scaffolds for their development. The structural features of 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline make it an attractive candidate for further investigation as a lead compound in oncology drug discovery. Preclinical studies have begun to explore its efficacy in tumor models, with preliminary results suggesting significant promise.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 4-position of the phenyl ring is particularly critical and requires precise control to avoid unwanted side reactions. Similarly, the placement of the fluorine atom at the 8-position necessitates careful selection of reaction conditions to ensure regioselectivity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

Computational chemistry has also played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding mode with target proteins, helping researchers design more effective derivatives. These studies have identified key interactions between the bromophenyl, fluoro, and other substituents in the molecule and their respective binding pockets on target proteins. This information has been used to guide modifications aimed at improving potency and selectivity.

The pharmacokinetic properties of 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Future research will focus on expanding the chemical space around this scaffold by introducing additional substituents or exploring different heterocyclic linkages. The combination of experimental synthesis and computational modeling will be instrumental in identifying new derivatives with enhanced properties. Additionally, exploring this compound's potential in other therapeutic areas beyond oncology will be a priority. Its structural features may make it relevant for treating inflammatory diseases or infectious disorders as well.

In conclusion, 3-(4-bromophenyl)-8-fluoro-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a significant advancement in pharmaceutical chemistry with promising applications in oncology research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.